Cas no 114745-75-4 (1-methoxyhept-3-ene)

1-methoxyhept-3-ene structure
1-methoxyhept-3-ene structure
Product Name:1-methoxyhept-3-ene
CAS No:114745-75-4
MF:C8H16O
MW:128.212042808533
CID:2613327
PubChem ID:71338532
Update Time:2025-04-21

1-methoxyhept-3-ene Chemical and Physical Properties

Names and Identifiers

    • 1-methoxyhept-3-ene
    • DTXCID30716849
    • DTXSID70766106
    • methoxyhept-3-ene
    • 114745-75-4
    • Inchi: 1S/C8H16O/c1-3-4-5-6-7-8-9-2/h5-6H,3-4,7-8H2,1-2H3
    • InChI Key: OCFSUZJEFVENME-UHFFFAOYSA-N
    • SMILES: O(C)CCC=CCCC

Computed Properties

  • Exact Mass: 128.120115130Da
  • Monoisotopic Mass: 128.120115130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 67
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.